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Compound of Interest

Compound Name: 2,6-Difluoropyridine

Cat. No.: B073466 Get Quote

Physical Properties of 2,6-Difluoropyridine: A
Technical Guide
This in-depth technical guide provides a comprehensive overview of the key physical properties

of 2,6-Difluoropyridine, specifically its boiling point and density. The information is tailored for

researchers, scientists, and drug development professionals, offering a concise summary of

quantitative data, detailed experimental methodologies, and a logical workflow for property

determination.

Core Physical Properties
2,6-Difluoropyridine is a colorless liquid at room temperature.[1] Its key physical properties

are summarized in the table below, providing a quick reference for laboratory and development

settings.

Physical Property Value Conditions

Boiling Point 123 - 124 °C Not specified

Boiling Point 124.5 °C 743 mmHg

Density 1.26 g/cm³ Not specified

Density 1.268 g/mL 25 °C
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Experimental Protocols for Physical Property
Determination
Accurate determination of physical properties is crucial for the characterization and application

of chemical compounds. The following sections detail standard experimental methodologies for

measuring the boiling point and density of liquids like 2,6-Difluoropyridine.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[2] Several methods can be employed for its determination,

depending on the sample volume and required precision.

1. Distillation Method: This is a common and accurate method when a sufficient amount of the

liquid is available.[3]

Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source

(e.g., heating mantle).

Procedure: The liquid is placed in the distillation flask along with boiling chips to ensure

smooth boiling. The apparatus is assembled, and the liquid is heated. The thermometer bulb

is positioned so that its top is level with the side arm of the distillation flask to accurately

measure the temperature of the vapor that is in equilibrium with the boiling liquid. As the

liquid boils, the vapor passes into the condenser, where it cools and liquefies, and the

distillate is collected in the receiving flask. The temperature at which the vapor temperature

remains constant during the distillation is recorded as the boiling point.[3]

2. Thiele Tube Method: This micro-method is suitable for small sample volumes.[4]

Apparatus: A Thiele tube, a small test tube, a capillary tube (sealed at one end), a

thermometer, and a heat source.

Procedure: A small amount of the liquid is placed in the small test tube. The capillary tube is

inverted (open end down) and placed into the liquid. The test tube is attached to a

thermometer, and the assembly is placed in the Thiele tube containing a high-boiling point

oil. The Thiele tube is gently heated. As the temperature rises, a stream of bubbles will
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emerge from the capillary tube. The heating is then stopped. The temperature at which the

liquid just begins to enter the capillary tube upon cooling is the boiling point of the liquid.[4][5]

3. Micro-Boiling Point Determination: This is another technique suitable for small quantities of

liquid.[2]

Apparatus: A small test tube, a capillary tube, a thermometer, and a heating block or bath.

Procedure: A few drops of the liquid are placed in the test tube. A capillary tube, sealed at

one end, is placed inside the test tube with the open end submerged in the liquid. The

apparatus is heated, and the temperature at which a rapid and continuous stream of bubbles

emerges from the capillary tube is noted. The heat is then removed, and the temperature at

which the liquid is drawn into the capillary tube is recorded as the boiling point.[2]

Density Determination
Density is a fundamental physical property defined as the mass of a substance per unit

volume.[6] For liquids, several accurate methods are available.

1. Pycnometer Method: This method provides high accuracy and precision.[7]

Apparatus: A pycnometer (a glass flask with a specific, accurately known volume), and an

analytical balance.

Procedure: The pycnometer is first weighed empty. It is then filled with the liquid, ensuring no

air bubbles are trapped, and weighed again. The mass of the liquid is determined by

subtracting the mass of the empty pycnometer. The density is then calculated by dividing the

mass of the liquid by the known volume of the pycnometer.[7]

2. Hydrometer Method: This is a direct and rapid method for determining the density of a liquid.

[6]

Apparatus: A hydrometer and a graduated cylinder.

Procedure: The liquid is poured into a graduated cylinder of a suitable size. The hydrometer

is gently lowered into the liquid until it floats freely. The density is read directly from the scale

on the stem of the hydrometer at the point where the surface of the liquid meets the stem.[6]
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3. Weighing a Known Volume: This is a straightforward method for determining density.[8]

Apparatus: A graduated cylinder or volumetric pipette and an analytical balance.

Procedure: A specific volume of the liquid is accurately measured using a graduated cylinder

or a more precise volumetric pipette. The mass of this known volume of liquid is then

determined by weighing it. The density is calculated by dividing the mass of the liquid by the

volume measured.[8]

Logical Workflow for Physical Property
Determination
The following diagram illustrates a generalized workflow for the experimental determination of

the physical properties of a liquid compound such as 2,6-Difluoropyridine.
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Workflow for Physical Property Determination of a Liquid Compound

Boiling Point Determination Density Determination

Obtain Pure Sample of 2,6-Difluoropyridine

Select Appropriate Experimental Method

Calibrate Instrumentation

Perform Experiment (e.g., Distillation, Thiele Tube) Perform Experiment (e.g., Pycnometer, Hydrometer)

Record Temperature Plateau

Data Analysis and Calculation

Measure Mass and Volume

Report Physical Properties with Experimental Conditions

Click to download full resolution via product page

Caption: General workflow for determining physical properties of a liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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